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Compound of Interest

Compound Name: Auten-67

Cat. No.: B1666136

Disclaimer: As of the latest available information, specific disposal guidelines for Auten-67
have not been published by regulatory agencies. The following procedures are based on
general best practices for the disposal of research-grade chemical compounds. Researchers
must consult their institution's Environmental Health and Safety (EHS) department to ensure
full compliance with all applicable local, state, and federal regulations.

Essential Safety and Handling Information

Auten-67 is an autophagy-enhancing drug candidate under investigation for its neuroprotective
and anti-aging effects.[1][2][3] As with any investigational compound, it should be handled with
care in a laboratory setting. All personnel handling Auten-67 must wear appropriate Personal
Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant
gloves. All manipulations should be performed in a well-ventilated area or a chemical fume
hood.

Quantitative Data Summary

While specific disposal parameters are not available, the following table summarizes key
chemical and physical properties of Auten-67 relevant to its handling and hazard assessment.
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Property Value Reference

N-[3-(1H-Benzimidazol-1-
yI)-1,4-dioxo-1,4-dihydro-2-

IUPAC Name [1]
naphthalenyl]-4-

nitrobenzenesulfonamide

Molecular Formula C23H14N406S [1]
Molar Mass 474.45 g-mol-1
Appearance Not specified (likely a solid)

-20°C for 1 month, -80°C for 6
Storage months (in sealed storage,

away from moisture)

Step-by-Step Disposal Protocol

This protocol outlines the general procedure for the disposal of Auten-67 waste.

Objective: To safely collect, store, and dispose of Auten-67 waste in accordance with general
laboratory chemical waste guidelines.

Materials:

Appropriate chemical waste container (e.g., a clearly labeled, sealable, high-density
polyethylene container)

Hazardous waste labels

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Chemical fume hood

Procedure:

o Waste Segregation:
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o Do not mix Auten-67 waste with other chemical waste streams unless compatibility has
been confirmed.

o Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid
waste (e.g., unused solutions).

e Waste Collection (Solid):

o Place all solid waste contaminated with Auten-67 into a designated, leak-proof waste
container.

o Ensure the container is compatible with the chemical.
» Waste Collection (Liquid):

o Collect all liquid waste containing Auten-67 in a designated, sealable, and compatible
waste container.

o Do not fill the container to more than 90% of its capacity to allow for expansion and
prevent spills.

e Labeling:

[¢]

Clearly label the waste container with the words "Hazardous Waste."

[¢]

Include the full chemical name: "Auten-67 (N-[3-(1H-Benzimidazol-1-yl)-1,4-dioxo-1,4-
dihydro-2-naphthalenyl]-4-nitrobenzenesulfonamide)".

[e]

List all components and their approximate concentrations if it is a solution.

[e]

Indicate the date when the waste was first added to the container (accumulation start
date).

[e]

Affix any other labels required by your institution's EHS department.

e Storage:
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o Store the sealed waste container in a designated satellite accumulation area that is under
the control of the laboratory.

o Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

o Follow your institution's guidelines for the maximum allowable volume of waste and the
maximum accumulation time.

e Disposal Request:

o Once the waste container is full or the maximum accumulation time has been reached,
submit a chemical waste pickup request to your institution's EHS department.

o Do not dispose of Auten-67 down the drain or in the regular trash.

Visualized Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of a research
chemical like Auten-67.
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Caption: Workflow for the proper disposal of Auten-67 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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